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Compound of Interest

Compound Name: beta-Butyrolactone

Cat. No.: B051020

Essential Safety and Handling Guide for beta-
Butyrolactone

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling beta-Butyrolactone. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

beta-Butyrolactone is a flammable liquid and vapor that causes skin and eye irritation. It is
also suspected of causing genetic defects and cancer.[1][2] The International Agency for
Research on Cancer (IARC) classifies beta-Butyrolactone in Group 2B, meaning it is possibly
carcinogenic to humans.[1]
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Hazard Classification GHS Category
Flammable liquids Category 3[2]
Skin corrosion/irritation Category 2[2]
Serious eye damage/eye irritation Category 2A[2]

Carcinogenicity

Category 1B/ 2

Suspected of causing genetic defects

Mutagenicity Category 2[1]

Acute toxicity (Inhalation)

Category 2

Physical and Chemical Properties

Understanding the physical and chemical properties of beta-Butyrolactone is essential for

safe handling and storage.

Property Value

Appearance Colorless liquid[2][3]

Odor Acetone-like[2]

Boiling Point 71-73 °C /29 mmHg

Flash Point 60 °C (140 °F) - closed cup
Density 1.056 g/mL at 25 °C

Solubility in Water

> 100 mg/mL at 73°F[2][4]

Personal Protective Equipment (PPE)

A thorough hazard assessment is necessary to select the appropriate PPE for any task

involving beta-Butyrolactone.[5] The following provides guidance on selecting the necessary

protective equipment.
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Hazard Assessment

Task Involving
beta-Butyrolactone

Potential for Splash
or Spray?

Adequate Ventilation?
(e.g., Fume Hood)

Specific PPE

Chemical Splash Goggles
and Face Shield

Type ABEK (EN14387) . . - Nitrile Gloves
Respirator Filter No Respirator Required Chemical-Resistant Lab Coat (Double-gloving recommended)

\
N \ PP\iSeIecigpr / |

Eye and Face Protection

Chemical Splash Goggles

Respiratory Protection Skin and Body Protection
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Spill Event

beta-Butyrolactone Spill Occurs

ImmediatevResponse

Evacuate Immediate Area

A 4

Alert Colleagues and
Safety Officer

A 4

Don Appropriate PPE
(Respirator, Gloves, Goggles)

A 4

Ensure Area is Well-Ventilated

CIeanuF;VProcedure

Assess Spill Size

Small Spill Co;?a:?nesS‘i)II"ell: e
Absorb with inert material plrage.

(e.g., absorbent paper, vermiculite) Consider downwind evacuation
9 paper, (at least 300 meters)

N

Collect absorbed material using
non-sparking tools into a
sealable hazardous waste container

\

Decontaminate spill area
with soap and water solution

Steps
\

Label Waste Container
'Hazardous Waste'

Dispose of waste through
licensed disposal company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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